Cas no 2234320-76-2 (Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine)

Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine structure

2234320-76-2 structure

Product Name:Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine

CAS No:2234320-76-2

MF:C₁₆H₁₈Cl₂N₂

MW:309.233521938324

CID:5688509

PubChem ID:124564785

Update Time:2023-09-27

Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

- Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine
- 2234320-76-2
- Inchi： 1S/C16H18Cl2N2/c1-15(19,11-3-7-13(17)8-4-11)16(2,20)12-5-9-14(18)10-6-12/h3-10H,19-20H2,1-2H3/t15-,16-/m1/s1
- InChI Key： LWRJAHOWKXOLSQ-HZPDHXFCSA-N
- SMILES： ClC1C=CC(=CC=1)[C@](C)([C@@](C)(C1C=CC(=CC=1)Cl)N)N

Computed Properties

Exact Mass: 308.0847040g/mol
Monoisotopic Mass: 308.0847040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 52Å²

Rel-(2R,3R)-2,3-Bis(4-chlorophenyl)butane-2,3-diamine Production Method

Production Method 1

99-91-2

2234320-76-2

939983-16-1

Reaction Conditions

1.1 Reagents: Hantzsch ester , Ammonia Catalysts: Tris(2,2′-bipyridyl)dichlororuthenium(II) hexahydrate Solvents: Acetonitrile ; 10 min, rt
1.2 Reagents: Trifluoroacetic acid , Ammonia ; 15 h, 60 °C

Reference

: Chemoselective Photoredox Synthesis of Unprotected Primary Amines Using Ammonia

Rong, Jiawei; Seeberger, Peter H. ; Gilmore, Kerry, Organic Letters, 2018, 20(13), 4081-4085